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Compound of Interest

Compound Name: 14,15-Leukotriene A4 Methyl Ester

Cat. No.: B12371624

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene A4 (LTA4) is a highly unstable epoxide and a key intermediate in the biosynthesis
of potent inflammatory mediators. The 15-lipoxygenase (15-LOX) pathway can lead to the
formation of 14,15-leukotriene A4 (14,15-LTA4), a less common but biologically significant
isomer of LTA4. Due to its inherent instability, direct quantification of 14,15-LTA4 in biological
matrices presents a significant analytical challenge. This application note provides a detailed
protocol for the quantification of 14,15-LTA4 using a robust and sensitive Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The protocol incorporates
a crucial derivatization step to stabilize the analyte for accurate and reproducible
measurements.

Signaling Pathway

The formation of 14,15-LTA4 is initiated by the action of 15-lipoxygenase on arachidonic acid.
This pathway is distinct from the more common 5-lipoxygenase pathway that produces 5,6-
LTA4.[1] The subsequent metabolism of 14,15-LTA4 can lead to the formation of various
dihydroxyeicosatetraenoic acids (diHETES).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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